Cas no 1409950-09-9 (N-tert-butyl-1-formylcyclopropane-1-sulfonamide)

N-tert-Butyl-1-formylcyclopropane-1-sulfonamide is a specialized sulfonamide derivative featuring a cyclopropane ring with a formyl substituent and a tert-butyl-protected nitrogen. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, which combines the reactivity of a formyl group with the steric and electronic effects of the cyclopropane and sulfonamide moieties. Its rigid cyclopropane core enhances conformational stability, while the sulfonamide group offers potential for further functionalization. This makes it a valuable intermediate for the development of pharmaceuticals, agrochemicals, and other fine chemicals requiring precise stereochemical control and tailored reactivity.
N-tert-butyl-1-formylcyclopropane-1-sulfonamide structure
1409950-09-9 structure
Product Name:N-tert-butyl-1-formylcyclopropane-1-sulfonamide
CAS No:1409950-09-9
MF:C8H15NO3S
MW:205.274601221085
MDL:MFCD29991961
CID:4597406
PubChem ID:86683169
Update Time:2025-06-07

N-tert-butyl-1-formylcyclopropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-tert-butyl-1-formylcyclopropane-1-sulfonamide
    • N-(tert-butyl)-1-formylcyclopropane-1-sulfonamide
    • MDL: MFCD29991961
    • Inchi: 1S/C8H15NO3S/c1-7(2,3)9-13(11,12)8(6-10)4-5-8/h6,9H,4-5H2,1-3H3
    • InChI Key: HWRWXSHAVJWSCE-UHFFFAOYSA-N
    • SMILES: S(C1(C=O)CC1)(NC(C)(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 303
  • XLogP3: 0.2
  • Topological Polar Surface Area: 71.6

N-tert-butyl-1-formylcyclopropane-1-sulfonamide Pricemore >>

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